Cas no 83286-56-0 (Phenyl Isocyanate-d5)

• Product Name: Phenyl Isocyanate-d5
• CAS No: 83286-56-0
• MF: C₇H₅NO
• MW: 124.151510000229
• CID: 988723
• PubChem ID: 16213603
• Update Time: 2025-09-28

Phenyl Isocyanate-d5 Chemical and Physical Properties

Names and Identifiers

• phenyl-d5 isocyanate
• 1,2,3,4,5-pentadeuterio-6-isocyanatobenzene
• SCHEMBL6375900
• 83286-56-0
• DTXSID10584063
• Phenyl-d5 isocyanate, 98 atom % D
• 1-Isocyanato(~2~H_5_)benzene
• Phenyl Isocyanate-d5

• Inchi： 1S/C7H5NO/c9-6-8-7-4-2-1-3-5-7/h1-5H/i1D,2D,3D,4D,5D
• InChI Key： DGTNSSLYPYDJGL-RALIUCGRSA-N
• SMILES： O=C=NC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 124.068497513g/mol
• Monoisotopic Mass: 124.068497513g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.142 g/mL at 25 °C
• Melting Point: −30 °C(lit.)
• Boiling Point: 162-163 °C(lit.)
• Flash Point: 132 °F
• Refractive Index: n20/D 1.535(lit.)
• Solubility: Not determined

Phenyl Isocyanate-d5 Security Information

• Hazardous Material transportation number：UN 2487 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 23/24/25-34-42/43-52-42-26-22-10
• Safety Instruction： 26-27-36/37/39-45-28-16
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives